Methyl 2-(6-cyanopyridin-3-yl)acetate

• IUPAC Name: methyl 2-(6-cyanopyridin-3-yl)acetate
• InChI: InChI=1S/C9H8N2O2/c1-13-9(12)4-7-2-3-8(5-10)11-6-7/h2-3,6H,4H2,1H3
• InChI Key: ZCLDOBFRDURULQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CN=C(C=C1)C#N
• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• CAS RN: 1428761-18-5

Description

“Methyl 2-(6-cyanopyridin-3-yl)acetate” is a chemical compound with the CAS Number: 1428761-18-5. It has a molecular weight of 176.17. It is typically stored at 4 degrees Celsius and is usually in powder form.

Molecular Structure Analysis

The molecular formula of “this compound” is C9H8N2O2. The InChI Code is 1S/C9H8N2O2/c1-13-9(12)4-7-2-3-8(5-10)11-6-7/h2-3,6H,4H2,1H3.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. Detailed physical and chemical properties such as melting point, boiling point, and density were not found in the retrieved data.

Scientific Research Applications

Synthesis and Chemical Properties

• One-Pot Synthesis of 2-Amino-3-cyanopyridine Derivatives : A study by Tang et al. (2011) describes the synthesis of 2-amino-3-cyanopyridine derivatives from aldehydes, ketones, malononitrile, and ammonium acetate using ytterbium perfluorooctanoate as a catalyst. This method is noted for its high yields, environmentally friendly process, and the potential mechanism of reaction is also proposed (Jun Tang, Limin Wang, Yinfang Yao, Liang Zhang, Wenbo Wang, 2011).

• Ultrasound-assisted Synthesis : Kalaria et al. (2014) reported an environmentally friendly synthesis of novel 2-amino-3-cyanopyridine derivatives bearing a 5-imidazopyrazole scaffold through an ultrasound-assisted one-pot four-component synthesis. The newly synthesized compounds showed significant antibacterial, antitubercular, and antioxidant activities, highlighting the method's potential for creating compounds with biological applications (Piyush N. Kalaria, Shailesh P. Satasia, Jemin R. Avalani, Dipak K. Raval, 2014).

• Microwave Irradiation Synthesis : Shi et al. (2005) explored a solvent-free method under microwave irradiation for synthesizing 2-amino-3-cyanopyridine derivatives. This process is advantageous for its short duration, high yields, and being environmentally-friendly (F. Shi, S. Tu, F. Fang, Tuanjie Li, 2005).

Biological Applications

• Antimicrobial Screening : Dobaria et al. (2003) synthesized 2-Amino-3-cyano-4-(2'-chloro-7'-methylquinolin-3'-yl)-6-arylpyridines and evaluated their antimicrobial activity. The study highlights the potential use of cyanopyridine derivatives as antimicrobial agents (A. Dobaria, J. Patel, H. Parekh, 2003).

• Antitubercular and Antioxidant Activities : The study by Kalaria et al. mentioned above also tested the synthesized compounds for their antitubercular and antioxidant activities, showing promising results against Mycobacterium tuberculosis and in oxidative stress reduction, respectively.

Chemical Reactivity and Applications

• Cyclopalladation of 6-Substituted-2,2‘-bipyridines : Zucca et al. (2000) explored the cyclopalladation reactions of 6-alkyl-2,2‘-bipyridines, revealing insights into the metalation of unactivated methyl groups versus aromatic C−H activation. This study provides valuable information for the development of new catalytic processes (A. Zucca, M. Cinellu, M. V. Pinna, S. Stoccoro, G. Minghetti, M. Manassero, M. Sansoni, 2000).

Safety and Hazards

“Methyl 2-(6-cyanopyridin-3-yl)acetate” is associated with several hazard statements including H302, H312, H315, H319, H332, and H335. These indicate that it is harmful if swallowed, in contact with skin, or if inhaled, and that it can cause skin and eye irritation. It is recommended to handle this compound with appropriate safety measures, including wearing protective gloves, eye protection, and face protection.